Cas no 223683-77-0 (Benzene,1-(trifluoromethoxy)-4-[(trifluoromethyl)sulfinyl]-)

Benzene,1-(trifluoromethoxy)-4-[(trifluoromethyl)sulfinyl]- structure
223683-77-0 structure
Product Name:Benzene,1-(trifluoromethoxy)-4-[(trifluoromethyl)sulfinyl]-
CAS No:223683-77-0
MF:C8H4F6O2S
MW:278.171582221985
CID:244623
PubChem ID:11380408
Update Time:2025-04-19

Benzene,1-(trifluoromethoxy)-4-[(trifluoromethyl)sulfinyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-(trifluoromethoxy)-4-[(trifluoromethyl)sulfinyl]-
    • 1-(trifluoromethoxy)-4-(trifluoromethylsulfinyl)benzene
    • 4-TRIFLUOROMETHOXYPHENYL TRIFLUOROMETHYL SULFOXIDE
    • 4-Trifluoromethoxyphenyl trifluoromethyl sulphoxide
    • 223683-77-0
    • 1-(Trifluoromethanesulfinyl)-4-(trifluoromethoxy)benzene
    • VNBMBQFYDORRPY-UHFFFAOYSA-N
    • DTXSID60464144
    • Inchi: 1S/C8H4F6O2S/c9-7(10,11)16-5-1-3-6(4-2-5)17(15)8(12,13)14/h1-4H
    • InChI Key: VNBMBQFYDORRPY-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)(C1C=CC(=CC=1)OC(F)(F)F)=O

Computed Properties

  • Exact Mass: 277.98400
  • Monoisotopic Mass: 277.98361951g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 45.5Ų

Experimental Properties

  • PSA: 45.51000
  • LogP: 4.07830
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